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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B15593411

Sophoraflavanone H: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on
Sophoraflavanone H, a natural product isolated from Sophora moorcroftiana. While research
on this specific compound is emerging, this document consolidates its known chemical
properties and highlights the context of its discovery.

Core Chemical Data

Sophoraflavanone H is a polyphenol with a complex chemical structure. Its fundamental
properties are summarized below.

Property Value Citation
CAS Number 136997-68-7

Molecular Formula C34H3009

Molecular Weight 582.60 g/mol [1]

Biological Activity and Therapeutic Potential
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Detailed studies on the specific biological activities and mechanisms of action of
Sophoraflavanone H are limited in publicly accessible scientific literature. However, the
compound and its analogs have been identified as promising leads for antimicrobial and
antitumor drug development.[2][3]

Research on the source plant, Sophora moorcroftiana, indicates that its extracts, rich in
flavonoids, exhibit significant antibacterial activity, particularly against drug-resistant
Staphylococcus aureus (MRSA).[4] While this provides a promising context, direct experimental
data quantifying the antimicrobial or antitumor efficacy of Sophoraflavanone H is not yet
available.

It is important to distinguish Sophoraflavanone H from the more extensively studied
Sophoraflavanone G. While both are isolated from plants of the Sophora genus, their biological
activities and mechanisms of action may differ significantly.

Synthesis of Sophoraflavanone H

A total synthesis of Sophoraflavanone H has been successfully achieved, confirming its
absolute configuration.[3] This development is crucial for enabling further investigation into its
biological properties by providing a reliable source of the compound. The synthetic pathway
involves key steps such as a Rh-catalyzed asymmetric C-H insertion and a selective oxy-
Michael reaction to construct the dihydrobenzofuran and flavanone rings.[2][3]
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Caption: Key stages in the total synthesis of Sophoraflavanone H.

Future Outlook

The successful total synthesis of Sophoraflavanone H opens the door for comprehensive
biological evaluation. Future research is anticipated to focus on:
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e Antimicrobial and Antitumor Screening: Quantifying the efficacy of Sophoraflavanone H
against a range of microbial pathogens and cancer cell lines.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by Sophoraflavanone H.

» Structure-Activity Relationship (SAR) Studies: Investigating how the chemical structure of
Sophoraflavanone H and its synthetic analogs relates to their biological activity.

This foundational chemical knowledge is the first step toward potentially unlocking the
therapeutic value of this complex natural product. Further in-depth biological studies are
required to fully understand its potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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